Methyl 2-formyl-1-benzofuran-6-carboxylate

• Molecular Formula: C11H8O4
• Molecular Weight: 204.18 g/mol
• IUPAC Name: methyl 2-formyl-1-benzofuran-6-carboxylate
• InChI: InChI=1S/C11H8O4/c1-14-11(13)8-3-2-7-4-9(6-12)15-10(7)5-8/h2-6H,1H3
• InChI Key: MVYHJMVFXMCOJP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C=C(O2)C=O

Description

Methyl 2-formyl-1-benzofuran-6-carboxylate is a useful research compound. Its molecular formula is C11H8O4 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methyl 2-(diethoxymethyl)-1-benzofuran-6-carboxylate (2.71 g, 9.7 mmol) is treated drop-wise with formic acid (20 ml, 530 mmol) and water (5.5 ml). The reaction is stirred overnight at RT, diluted with water (50 ml), and the brown slurry is filtered. The cake is dried overnight to afford 1.86 g (94%) of methyl 2-formyl-1-benzofuran-6-carboxylate as an amber solid. 1H NMR (400 MHz, DMSO-d6): δ 3.91, 8.03, 8.28, 9.92 ppm.